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Compound of Interest

Compound Name: 2-Chloropropyldimethylamine

CAS No.: 108-14-5

Cat. No.: B090650

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the physical and chemical properties of 2-
Chloropropyldimethylamine hydrochloride, a key intermediate in the pharmaceutical industry.

This document, intended for a scientific audience, delves into the compound's characteristics,

reactivity, and safe handling protocols, offering a valuable resource for its application in

research and drug development.

Compound Identification and Structure
2-Chloropropyldimethylamine hydrochloride is a quaternary ammonium salt. Its chemical

structure features a propyl chain with a chlorine atom at the second position and a

dimethylamino group at the first position, neutralized with hydrochloric acid.[1]

Systematic IUPAC Name: 2-chloro-N,N-dimethylpropan-1-amine;hydrochloride[2]

Common Synonyms: (2-Chloropropyl)dimethylamine hydrochloride, 1-Dimethylamino-2-propyl

chloride hydrochloride, DMIC.[2][3][4]
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Key Identifiers:

CAS Number: 4584-49-0[2]

Molecular Formula: C₅H₁₃Cl₂N[3]

Molecular Weight: 158.07 g/mol [2][5]

Caption: Chemical structure of 2-Chloropropyldimethylamine hydrochloride.

Physicochemical Properties
2-Chloropropyldimethylamine hydrochloride is a white to off-white or pale beige crystalline

powder or chunky solid.[2][3][6] It is known to be hygroscopic, meaning it readily absorbs

moisture from the air.[2][4][6]

Property Value Source(s)

Appearance

White to light cream/pale beige

crystalline powder or off-white

chunky solid

[2][3][6]

Melting Point 187-190 °C [3][6][7]

Boiling Point 81.1 °C at 760 mmHg [6]

Water Solubility 2000 g/L at 20 °C [4][6]

pH 5-6 (500g/l, H₂O, 20℃) [4]

Vapor Pressure 83 mmHg at 25°C [6]

Flash Point 2.9 °C [6]

Reactivity and Stability
Stability: 2-Chloropropyldimethylamine hydrochloride is a stable compound under standard

storage conditions.[8] However, it is hygroscopic and should be protected from moisture.[2][4]

[6] Storage in a tightly closed container at room temperature, or below 30°C, is recommended.

[3][6][7]
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Reactivity: The molecule possesses two reactive sites: the tertiary amine and the chloroalkyl

group, making it a versatile intermediate for chemical synthesis.[1][8]

Incompatibilities: This compound is incompatible with strong oxidizing agents.[2][4][9] As an

amine salt, it will react exothermically with acids to neutralize them.[2][4][9] It may also be

incompatible with isocyanates, halogenated organics, peroxides, phenols (acidic), epoxides,

anhydrides, and acid halides.[2][4][9] Contact with strong reducing agents, such as hydrides,

can generate flammable gaseous hydrogen.[2][9]
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Caption: Incompatibility profile of 2-Chloropropyldimethylamine hydrochloride.

Role in Pharmaceutical Synthesis
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2-Chloropropyldimethylamine hydrochloride is a crucial building block in the synthesis of

various pharmaceutical agents. Its primary application lies in its role as an intermediate for

producing active pharmaceutical ingredients (APIs).[1][4]

Key Therapeutic Categories:

Antihistamines: It is an intermediate for drugs like phenergan.[4]

Central Nervous System (CNS) Depressants: It is used in the synthesis of drugs such as

methaqualone.[4]

Other Pharmaceuticals: It is also used to synthesize drugs like chlorpromazine, doxepin

hydrochloride, and telden.[4]

The reactivity of its chloro and amine groups allows for its incorporation into larger, more

complex molecules with therapeutic properties.

Safety and Handling
Hazard Identification: 2-Chloropropyldimethylamine hydrochloride is considered moderately

toxic.[1] It may cause irritation to the skin, eyes, and mucous membranes.[1][9] Inhalation of its

dust can lead to respiratory discomfort.[1]

GHS Hazard Statements:

Harmful if swallowed.[2]

Causes skin irritation.[2]

Causes serious eye irritation.[2]

May cause respiratory irritation.[2]

Handling Precautions:

Work in a well-ventilated area.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b090650/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-2-chloropropyldimethylamine-hydrochloride
https://www.guidechem.com/encyclopedia/2-dimethylaminoisopropyl-chlor-dic12810.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3235881.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3235881.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3235881.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3235881.htm
https://www.benchchem.com/product/b090650/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-2-chloropropyldimethylamine-hydrochloride
https://www.guidechem.com/encyclopedia/2-dimethylaminoisopropyl-chlor-dic12810.html
https://www.guidechem.com/encyclopedia/2-dimethylaminoisopropyl-chlor-dic12810.html
https://cameochemicals.noaa.gov/chemical/19989
https://www.guidechem.com/encyclopedia/2-dimethylaminoisopropyl-chlor-dic12810.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloropropyldimethylamine-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloropropyldimethylamine-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloropropyldimethylamine-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloropropyldimethylamine-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090650?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.

For weighing and diluting the neat chemical, a NIOSH-approved half-face respirator with an

organic vapor/acid gas cartridge and a dust/mist filter is recommended.[2]

Avoid creating dust.

Wash hands thoroughly after handling.

Spill and Disposal: In case of a spill, dampen the solid material with water and transfer it to a

suitable container.[9] Use absorbent paper dampened with water to clean up any remaining

material.[9] Seal all contaminated materials in a vapor-tight plastic bag for proper disposal.[9]

Experimental Protocols
Synthesis of 1-Dimethylamino-2-chloropropane
hydrochloride
This protocol is based on the procedure described by Schultz and Sprague (1948).[4]

Materials:

1-Dimethylamino-2-propanol

Thionyl chloride (freshly distilled)

Chloroform

Ether

Procedure:

Cool a solution of 3.77 g of 1-dimethylamino-2-propanol in 10 ml of chloroform to

approximately 0°C with stirring.

Add a solution of 5.72 g of freshly distilled thionyl chloride in 2 ml of chloroform to the cooled

solution.
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Allow the reaction mixture to warm to ambient temperature over about 30 minutes.

Heat the mixture to reflux for an additional 30 minutes. The precipitated material should

redissolve upon heating.

1-Dimethylamino-2-chloropropane hydrochloride will begin to crystallize from the boiling

solvent.

Cool the reaction mixture.

Dilute the mixture with ether.

Filter the mixture to collect the product. The expected yield is approximately 5.5 g (95%).

Recrystallization can be performed to obtain the purified product with a melting point of 192-

194°C.[4]
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Caption: Workflow for the synthesis of 1-Dimethylamino-2-chloropropane hydrochloride.
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Conclusion
2-Chloropropyldimethylamine hydrochloride is a well-characterized compound with a defined

set of physical and chemical properties. Its utility as a versatile intermediate in the

pharmaceutical industry is well-established. A thorough understanding of its properties,

reactivity, and safe handling procedures is paramount for its effective and safe use in research

and development settings.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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